Cas no 40133-53-7 (2-Propenal,3-chloro-3-phenyl-)

• Product Name: 2-Propenal,3-chloro-3-phenyl-
• CAS No: 40133-53-7
• MF: C₉H₇ClO
• MW: 166.604281663895
• CID: 329127
• PubChem ID: 38389
• Update Time: 2025-04-19

2-Propenal,3-chloro-3-phenyl- Chemical and Physical Properties

Names and Identifiers

• 2-Propenal,3-chloro-3-phenyl-
• (Z)-3-chloro-3-phenyl-prop-2-enal
• 3-chloro-3-phenylprop-2-enal
• 3-Chloro-3-phenylpropenal
• beta-Chlorocinnamaldehyde
• 3-Chloro-3-phenyl-2-propenal
• FT-0770478
• 40133-53-7
• DTXSID601309780
• MJLAQCMQXBYZQC-UHFFFAOYSA-N

• Inchi： 1S/C9H7ClO/c10-9(6-7-11)8-4-2-1-3-5-8/h1-7H
• InChI Key： MJLAQCMQXBYZQC-UHFFFAOYSA-N
• SMILES： ClC(=CC=O)C1C=CC=CC=1

Computed Properties

• Exact Mass: 166.018543
• Monoisotopic Mass: 166.018543
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1
• XLogP3: 2.2

Experimental Properties

• Density: 1.169
• Boiling Point: 267.6°Cat760mmHg
• Flash Point: 125.7°C
• Refractive Index: 1.556